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Compound of Interest

Compound Name: Irak4-IN-12

Cat. No.: B12419308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical serine/threonine kinase that

functions as a central node in the signaling pathways of Toll-like receptors (TLRs) and

interleukin-1 receptors (IL-1Rs).[1][2][3] Dysregulation of these pathways is a key driver in the

pathogenesis of numerous autoimmune diseases, including rheumatoid arthritis, systemic

lupus erythematosus, and multiple sclerosis.[2] As the most upstream kinase in the MyD88-

dependent signaling cascade, IRAK4's kinase activity is essential for the activation of

downstream transcription factors such as NF-κB and AP-1, leading to the production of pro-

inflammatory cytokines like TNF-α, IL-6, and IL-1β.[2][3][4] Consequently, selective inhibition of

IRAK4 presents a promising therapeutic strategy for a wide range of inflammatory and

autoimmune disorders.

IRAK4-IN-12 is a potent and selective inhibitor of IRAK4. This document provides detailed

application notes and protocols for the use of IRAK4-IN-12 in preclinical autoimmune disease

research models.
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Parameter Value Reference

Product Name IRAK4-IN-12 MedchemExpress

Synonyms Compound 37 [5]

CAS Number Not Available

Molecular Formula C₂₄H₃₁FN₈O [6]

Molecular Weight 466.55 g/mol [6]

In Vitro Potency (IC₅₀) IRAK4: 0.015 µM [5][6]

Cellular pIRAK4: 0.5 µM [5][6]

Mechanism of Action
IRAK4-IN-12 exerts its therapeutic effects by binding to the ATP-binding pocket of the IRAK4

kinase domain, thereby preventing its autophosphorylation and subsequent activation. This

inhibition blocks the downstream signaling cascade, leading to a reduction in the production of

key inflammatory mediators.
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Day 21:
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Day 25-42:
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Weekly Monitoring:
- Clinical Score
- Paw Volume

Day 42:
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Prophylactic Treatment

Monitoring

Endpoint Analysis

Week 8:
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(Vehicle or IRAK4-IN-12) Weekly Monitoring:
- Proteinuria

- Body Weight

Bi-weekly Monitoring:
- Serum Anti-dsDNA IgG

Week 20:
- Spleen and Kidney Weight
- Histopathology of Kidneys

Disease Induction Treatment Phase Monitoring and Analysis

Day 0:
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Day 0:
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Day 2:
Pertussis Toxin (i.p.)

Day 7 onwards:
Daily Dosing

(Vehicle or IRAK4-IN-12)

Daily Monitoring:
- Clinical Score
- Body Weight

Endpoint:
- CNS Histology

- Splenocyte Restimulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: IRAK4-IN-12 in
Autoimmune Disease Research Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419308#application-of-irak4-in-12-in-autoimmune-
disease-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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